![molecular formula C6H10ClF2N B1531454 6,6-Difluorobicyclo[3.1.0]hexan-2-amine hydrochloride CAS No. 2098022-37-6](/img/structure/B1531454.png)
6,6-Difluorobicyclo[3.1.0]hexan-2-amine hydrochloride
Overview
Description
“6,6-Difluorobicyclo[3.1.0]hexan-2-amine hydrochloride” is a chemical compound with the CAS Number: 2098022-37-6 . It has a molecular weight of 169.6 . The compound is typically stored at 4°C and is shipped with an ice pack . It appears as a powder .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H9F2N.ClH/c7-6(8)3-1-2-4(9)5(3)6;/h3-5H,1-2,9H2;1H . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
As mentioned earlier, “6,6-Difluorobicyclo[3.1.0]hexan-2-amine hydrochloride” appears as a powder . It has a molecular weight of 169.6 . The compound is typically stored at 4°C .Scientific Research Applications
Environmental Science
Lastly, in environmental science, the compound’s stability and resistance to degradation could make it a candidate for studying long-term environmental impacts of fluorinated compounds and their behavior in natural ecosystems.
Each of these applications leverages the unique chemical structure of 6,6-Difluorobicyclo[3.1.0]hexan-2-amine hydrochloride, highlighting the compound’s versatility and potential across various fields of scientific research. The analysis is based on the compound’s known properties and theoretical applications in the context of current scientific knowledge and research trends .
Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it can cause harm. The hazard statements associated with it are H315, H319, and H335 . These codes indicate that the compound can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). The precautionary statements include recommendations to avoid breathing dust/fume/gas/mist/vapors/spray (P261), wash thoroughly after handling (P264), and use only outdoors or in a well-ventilated area (P271) .
properties
IUPAC Name |
6,6-difluorobicyclo[3.1.0]hexan-2-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9F2N.ClH/c7-6(8)3-1-2-4(9)5(3)6;/h3-5H,1-2,9H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZREPCCQVORWBOK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C2C1C2(F)F)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10ClF2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6,6-Difluorobicyclo[3.1.0]hexan-2-amine hydrochloride | |
CAS RN |
2098022-37-6 |
Source
|
| Record name | 6,6-difluorobicyclo[3.1.0]hexan-2-amine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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